Cas no 38359-74-9 ( )

• Product Name: &nbsp
• CAS No: 38359-74-9
• MF: C₅H₄ClN₅
• MW: 169.571758270264
• CID: 923414
• PubChem ID: 6418167
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2H-triazolo[4,5-b]pyridin-5-amine
• DTXSID20423515
• NSC-101739
• NSC101739
• SCHEMBL17595861
• 38359-74-9
•  

• Inchi： 1S/C5H4ClN5/c6-2-1-3(7)8-5-4(2)9-11-10-5/h1H,(H3,7,8,9,10,11)
• InChI Key： JBVKAVUYPAIXJO-UHFFFAOYSA-N
• SMILES： ClC1=CC(N)=NC2C1=NNN=2

Computed Properties

• Exact Mass: 169.01572
• Monoisotopic Mass: 169.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5A^2
• XLogP3: 0.6

Experimental Properties

• Density: 2.09
• Boiling Point: 283.9°C at 760 mmHg
• Flash Point: 125.5°C
• Refractive Index: 1.956
• PSA: 75.46